4-(pyridin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-pyridin-2-yloxy-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C15H17N3O2S/c19-15(17-14-5-3-11-21-14)18-9-6-12(7-10-18)20-13-4-1-2-8-16-13/h1-5,8,11-12H,6-7,9-10H2,(H,17,19)
• InChI Key: KUMOXAYNMDYMIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=N2)C(=O)NC3=CC=CS3
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol
• CAS No.: 1421491-64-6

Description

4-(pyridin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C15H17N3O2S and its molecular weight is 303.38. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Medicinal Chemistry and Pharmacology

• The compound's structure is related to various heterocyclic compounds synthesized for their potential medicinal applications. For instance, research into analogues with similar structural motifs has led to the discovery of novel Mycobacterium tuberculosis GyrB inhibitors. These compounds, designed through molecular hybridization, show promise in treating tuberculosis, with some demonstrating significant activity against Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, alongside antituberculosis activity without notable cytotoxicity at certain concentrations (Jeankumar et al., 2013).
• Additionally, compounds structurally related to 4-(pyridin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide have been synthesized and characterized for their anti-angiogenic and DNA cleavage abilities, indicating potential anticancer properties. These novel piperidine analogues effectively inhibited blood vessel formation in vivo and exhibited varying levels of DNA binding/cleavage activities, suggesting their role as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).

Chemical Synthesis

• Research into related compounds has led to the synthesis of various heterocyclic structures, which are key in developing new therapeutic agents. For example, the synthesis of thiazole-aminopiperidine hybrid analogues involves multiple steps starting from aryl thioamides, showcasing the complex synthetic routes employed in creating compounds with potential medicinal applications (Jeankumar et al., 2013).
• The development of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives and their characterization through various analytical methods highlights the synthetic approach to creating derivatives with potential biological activities. The in vivo evaluation using the chick chorioallantoic membrane (CAM) model and DNA cleavage studies further exemplifies the interdisciplinary nature of research involving such compounds (Kambappa et al., 2017).